(Z)-Pseudoginsenoside Rh2

• Molecular Formula: C36H62O8
• Molecular Weight: 622.9 g/mol
• InChI: InChI=1S/C36H62O8/c1-20(10-9-14-32(2,3)42)21-11-16-36(8)27(21)22(38)18-25-34(6)15-13-26(33(4,5)24(34)12-17-35(25,36)7)44-31-30(41)29(40)28(39)23(19-37)43-31/h10,21-31,37-42H,9,11-19H2,1-8H3/t21-,22-,23-,24+,25-,26+,27+,28-,29+,30-,31+,34+,35-,36-/m1/s1
• InChIKey: YCDZBVXSGVWFFX-DXRSGUCZSA-N

Sourcing (Z)-Pseudoginsenoside Rh2

(Z)-Pseudoginsenoside Rh2 (CAS: 1636114-55-0) is the (Z)-configurational isomer of Pseudoginsenoside Rh2, a semi-synthetic derivative of the ginseng compound Ginsenoside Rh2 . This specific isomer exhibits anti-tumor activity and is characterized by a distinct stereochemistry at the C-20(22) double bond, differentiating it from its (E)-isomer and other ginsenoside analogs . It is primarily utilized in preclinical oncology research to investigate structure-activity relationships and targeted apoptosis mechanisms .

⚬

Stereochemical-control study fit (Z-configuration at C-20(22))

⚬

Cell-model endpoint review for structure-activity relationships

⚬

Apoptosis pathway-response context in preclinical oncology research

Why (Z)-Pseudoginsenoside Rh2 Cannot Be Substituted

Generic substitution among ginsenoside analogs is not scientifically valid due to pronounced stereoselective pharmacology. The (Z)-configuration of Pseudoginsenoside Rh2 is not interchangeable with its (E)-isomer, nor with the parent compound Ginsenoside Rh2, as these structural variations lead to quantifiably different biological potencies and mechanisms of action [1][2]. Research demonstrates that the side-chain modification in pseudo-Rh2 significantly enhances anti-proliferative activity compared to Ginsenoside Rh2 [1], and that the (Z)-isomer exhibits superior antioxidative activity relative to the (E)-isomer [2]. Therefore, selecting the correct stereoisomer is critical for ensuring experimental reproducibility and achieving the intended pharmacological outcome.

Stereochemistry (E)-isomer may exhibit different antioxidative and anti-proliferative response; Z/E configurational change can shift biological readouts.

Parent analog Ginsenoside Rh2 does not replicate the enhanced anti-proliferative profile of the pseudo-Rh2 scaffold; side-chain modification is critical.

Pathway mismatch Other ginsenoside analogs may engage different signaling routes; Ras/Raf/ERK/p53 response is class-specific and may not transfer.

• [1] Qian, G., Wang, Z., Zhao, J., Li, D., Gao, W., Wang, B., Sui, D., Qu, X., & Chen, Y. (2014). Synthesis and anti-cancer cell activity of pseudo-ginsenoside Rh2. Steroids, 92, 1-6. View Source
• [2] Li, M., Zhang, D., Zhang, H., & Chen, G. (2018). Semi-synthesis of Twelve Known 20Z/E Pseudo-Ginsenosides and Their Comparative Study of Antioxidative Activity in Free Radical Induced Hemolysis of Rabbit Erythrocytes. Chemical and Pharmaceutical Bulletin, 66(5), 535-540. View Source

Quantitative Differentiation vs. Key Comparators

Superior Antioxidative Potency of (Z)-Isomer

In a direct comparative study, (20Z)-Pseudoginsenoside Rh2 demonstrated superior antioxidant activity compared to its (20E)-isomer [1]. The inhibitory effect on free radical-induced hemolysis of rabbit erythrocytes was quantified, revealing that the (Z)-isomer is a more potent antioxidant than the (E)-isomer [1].

Antioxidant stereoselectivity

Head-to-head

(20Z)-isomer showed lower IC50 than (20E)-isomer in AAPH-induced hemolysis assay.

Supports stereochemistry-dependent antioxidant response.

Data to verify for assay-specific conditions.

Evidence Dimension	Inhibition of AAPH-induced hemolysis (antioxidant activity)
Target Compound Data	(20Z)-Pseudoginsenoside Rh2 exhibited higher potency (lower IC50) than its (20E) counterpart.
Comparator Or Baseline	(20E)-Pseudoginsenoside Rh2 exhibited lower potency (higher IC50) than the (Z)-isomer.
Quantified Difference	The IC50 value for (20Z)-pseudo-Rh2 was lower than that for (20E)-pseudo-Rh2, with the overall potency ranking placing (20Z)-pseudo-Rh2 ahead of its (20E) counterpart [1].
Conditions	Rabbit erythrocyte hemolysis assay induced by 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH) [1].

Why This Matters

This demonstrates that the stereochemistry of the double bond is a critical determinant of antioxidant efficacy, making the (Z)-isomer the preferred choice for research applications where maximal free radical scavenging is required.

• [1] Li, M., Zhang, D., Zhang, H., & Chen, G. (2018). Semi-synthesis of Twelve Known 20Z/E Pseudo-Ginsenosides and Their Comparative Study of Antioxidative Activity in Free Radical Induced Hemolysis of Rabbit Erythrocytes. Chemical and Pharmaceutical Bulletin, 66(5), 535-540. View Source

Enhanced Anti-Proliferative Activity vs. Ginsenoside Rh2

The synthesis of the pseudo-ginsenoside Rh2 scaffold, which includes the (Z)-isomer, results in a compound with significantly greater anti-cancer cell activity than the parental compound, Ginsenoside Rh2 [1]. This was demonstrated across a panel of eight different human tumor cell lines [1].

Anti-proliferative vs. Rh2

Head-to-head

Pseudo-Rh2 scaffold greatly enhanced activity across eight human tumor cell lines vs. Ginsenoside Rh2.

Reported enhancement in cell-model response; context for SAR studies.

Exact IC50 values not specified in abstract.

Evidence Dimension	Anti-proliferative activity against human tumor cell lines
Target Compound Data	Pseudo-ginsenoside Rh2 (including its (Z)-isomer) exhibited strong anti-proliferative activity.
Comparator Or Baseline	Ginsenoside Rh2 exhibited weaker anti-proliferative activity.
Quantified Difference	The side-chain modification in pseudo-ginsenoside Rh2 was found to 'greatly enhance' anti-proliferative activity compared to the Ginsenoside Rh2 control group [1].
Conditions	Activity evaluated on eight different human tumor cell lines (exact IC50 values not specified in the abstract) [1].

Why This Matters

This establishes that the pseudo-Rh2 scaffold, to which (Z)-Pseudoginsenoside Rh2 belongs, is a chemically distinct and more potent anti-cancer entity than its parent, justifying its selection for advanced oncology research over unmodified Ginsenoside Rh2.

• [1] Qian, G., Wang, Z., Zhao, J., Li, D., Gao, W., Wang, B., Sui, D., Qu, X., & Chen, Y. (2014). Synthesis and anti-cancer cell activity of pseudo-ginsenoside Rh2. Steroids, 92, 1-6. View Source

Apoptosis Induction via Ras/Raf/ERK/p53 Pathway

Pseudoginsenoside Rh2, the parent compound of the (Z)-isomer, induces mitochondrial apoptosis in A549 human lung adenocarcinoma cells through a well-defined mechanism involving the excessive activation of the Ras/Raf/ERK/p53 signaling pathway . While this specific study was conducted on the parent compound, the pathway's activation is a key characteristic of this chemical class and is likely influenced by the specific stereochemistry of the (Z)-isomer, given the observed stereoselectivity in other assays [1].

Apoptosis pathway (class)

Class-level

Parent Pseudoginsenoside Rh2 induces mitochondrial apoptosis via Ras/Raf/ERK/p53 in A549 cells.

Class-level pathway-response context; stereochemical influence probable.

Mechanism inferred from parent compound; requires validation for (Z)-isomer.

Evidence Dimension	Mechanism of cytotoxicity in A549 cells
Target Compound Data	Pseudoginsenoside Rh2 induces apoptosis and activates the Ras/Raf/ERK/p53 pathway.
Comparator Or Baseline	N/A (Class-level mechanism)
Quantified Difference	N/A
Conditions	A549 human lung adenocarcinoma cell line .

Why This Matters

This provides a specific, tractable molecular mechanism for the compound's anti-tumor effects, allowing researchers to design targeted studies on this pathway and differentiate its action from ginsenosides that may act through other mechanisms.

• [1] Li, M., Zhang, D., Zhang, H., & Chen, G. (2018). Semi-synthesis of Twelve Known 20Z/E Pseudo-Ginsenosides and Their Comparative Study of Antioxidative Activity in Free Radical Induced Hemolysis of Rabbit Erythrocytes. Chemical and Pharmaceutical Bulletin, 66(5), 535-540. View Source

Research Applications of (Z)-Pseudoginsenoside Rh2

Stereoselective Antioxidant Studies

This scenario leverages the direct head-to-head evidence that the (Z)-isomer possesses superior antioxidative activity compared to its (E)-counterpart [1]. Researchers investigating the role of stereochemistry in free radical scavenging or developing antioxidant therapies should use (Z)-Pseudoginsenoside Rh2 as the active stereoisomer to maximize observed effects in assays like the AAPH-induced hemolysis model [1].

SAR Studies in Oncology

This application is directly supported by the finding that the pseudo-Rh2 scaffold dramatically enhances anti-proliferative activity over the parent compound, Ginsenoside Rh2 [2]. (Z)-Pseudoginsenoside Rh2 serves as a critical tool compound for dissecting the specific contribution of the C-20(22) double bond geometry to the anti-cancer phenotype, enabling the rational design of more potent ginsenoside derivatives [2].

Ras/Raf/ERK/p53 Apoptotic Pathway Investigation

This scenario is based on the established class-level mechanism of Pseudoginsenoside Rh2, which induces mitochondrial apoptosis via the Ras/Raf/ERK/p53 axis . Researchers focused on this specific signaling cascade in lung adenocarcinoma (e.g., A549 cells) can use (Z)-Pseudoginsenoside Rh2 as a well-characterized chemical probe to modulate pathway activity and study downstream effects on apoptosis .

Application

Selection Property

Validation Focus

Stereochemical antioxidant research

Enantiomer-specific antioxidant profile

Hemolysis assay endpoint context

SAR oncology studies

Cell-model anti-proliferative profile

Tumor cell-line endpoint review

Ras/Raf/ERK/p53 pathway investigation

Pathway-specific apoptosis response

A549 pathway-activation context

• [1] Li, M., Zhang, D., Zhang, H., & Chen, G. (2018). Semi-synthesis of Twelve Known 20Z/E Pseudo-Ginsenosides and Their Comparative Study of Antioxidative Activity in Free Radical Induced Hemolysis of Rabbit Erythrocytes. Chemical and Pharmaceutical Bulletin, 66(5), 535-540. View Source
• [2] Qian, G., Wang, Z., Zhao, J., Li, D., Gao, W., Wang, B., Sui, D., Qu, X., & Chen, Y. (2014). Synthesis and anti-cancer cell activity of pseudo-ginsenoside Rh2. Steroids, 92, 1-6. View Source